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Compound of Interest

Compound Name: Phenanthro[4,5-bcd]thiophene

Cat. No.: B031099

Phenanthro[4,5-bcd]thiophene is a polycyclic aromatic hydrocarbon (PAH) distinguished by
the integration of a thiophene ring across the bay region of a phenanthrene framework. This
unique fusion results in a compact, rigid, and planar molecular architecture with an extensive
Tt-conjugated system. As a member of the fused-thiophene family, it is an electron-rich
compound of significant interest in materials science and organic electronics.[1] The electronic
properties of such molecules are intrinsically linked to the delocalization of Tt-electrons across
the fused rings and the participation of sulfur's d-orbitals, which facilitates efficient charge
transfer.[1]

This guide provides a comprehensive overview of the core fundamental properties of
phenanthro[4,5-bcd]thiophene, synthesizing available literature to offer insights into its
structure, synthesis, and electronic characteristics. The objective is to equip researchers with
the foundational knowledge required to explore its potential in advanced applications, such as
organic semiconductors, emitters in organic light-emitting diodes (OLEDs), and components in
organic photovoltaics (OPVs).

Molecular Structure and Computed Properties

The identity of phenanthro[4,5-bcd]thiophene is defined by its specific arrangement of 14
carbon atoms, 8 hydrogen atoms, and a single sulfur atom, leading to the molecular formula
C14HsS.[2][3][4] Its compact structure is also known by several synonyms, including
Tribenzothiophene and 4,5-Epithiophenanthrene.[5]
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The fundamental identifiers and computed physicochemical properties, which are crucial for
database searches, theoretical modeling, and preliminary experimental design, are
summarized below.

Diagram: Chemical Structure of Phenanthro[4,5-
bcd]thiophene

Caption: 2D structure of Phenanthro[4,5-bcd]thiophene.

Table 1: Core Identifiers and Computed Molecular Properties

Property Value Source(s)
Molecular Formula C14HsS [2]1[4][6]
Molecular Weight 208.28 g/mol [2][41[6]
CAS Number 30796-92-0 [21[3][4]
IUPAC InChlIKey VPUBXBLVICASPS- [2](3]
UHFFFAOYSA-N
Monoisotopic Mass 208.03467143 Da [51[6]
XLogP3-AA (Predicted) 4.9 [51[7]
Topological Polar Surface Area  28.2 A2 [5]1[6]
Heavy Atom Count 15 [51[6]

| Complexity (BCI) | 236 |[5][6] |

Synthesis and Purification

The synthesis of phenanthro[4,5-bcd]thiophene was notably described by Tedjamulia et al. in
1983. The general strategy involves the construction of a suitable phenanthrene precursor
followed by a cyclization step to form the fused thiophene ring. Understanding this pathway is
crucial for obtaining the material for further study.

Diagram: Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Page loading... [wap.guidechem.com]
e 7. PubChemlLite - Phenanthro[4,5-bcd]thiophene (C14H8S) [pubchemlite.lcsb.uni.lu]

e To cite this document: BenchChem. [Introduction: Unveiling a Compact Fused-Ring
Heterocycle]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031099#phenanthro-4-5-bcd-thiophene-fundamental-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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